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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291

For immediate release: This document provides essential safety and logistical information for
the proper disposal of NSC636819, a competitive and selective inhibitor of KDM4A/KDM4B.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection. This guide is intended for researchers, scientists, and drug development
professionals involved in handling this compound.

NSC636819 is a cell-permeable dinitrobenzene derivative and a halogenated organic
compound. Due to its chemical nature and its use in cancer research, all waste materials
contaminated with this compound, including the pure substance, solutions, and contaminated
labware, must be treated as hazardous chemical waste. Disposal procedures must comply with

all applicable national and local regulations.

Summary of Waste Characteristics and Handling

The following table summarizes key information for the handling and disposal of NSC636819

waste.
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Characteristic Guideline Citation

Hazardous Chemical Waste;
Halogenated Organic

Waste Category _ [1][2][3]
Compound; Potentially

Cytotoxic Waste

High-temperature incineration
Primary Disposal Method in a licensed hazardous waste [4]

facility

Adjust to a neutral pH range
pH Range for Aqueous (e.g., 5.5 - 9.5) before
[5][6]

Solutions collection, if applicable and

safe to do so.

Clearly labeled, leak-proof,
] and chemically compatible
Container Type ] [2][7]
container (e.g., polyethylene)

for halogenated waste.

"Hazardous Waste,"
"Halogenated Organic Waste,"
) ] and list all chemical
Labeling Requirements ) ) ) [21[31[8]
constituents with approximate
percentages. May require a

"Cytotoxic" label.

Must be segregated from non-
) halogenated, radioactive, and
Segregation ] ] [11[2][5]
other incompatible waste

streams.

Step-by-Step Disposal Protocol

The proper disposal of NSC636819 requires careful segregation and handling to ensure safety
and regulatory compliance. The following protocol outlines the necessary steps for disposing of
waste containing this compound.
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Waste Segregation and Collection

o Designate a specific waste container: Use a container specifically designated for
halogenated organic waste. This container should be made of a chemically resistant
material, such as polyethylene, and have a secure, tight-fitting lid.[2][7]

e Segregate waste streams: It is crucial to keep halogenated waste separate from non-
halogenated organic waste, as the disposal costs and methods differ significantly.[3][5]
Never mix NSC636819 waste with acids, bases, or other reactive chemicals in the same
container.[2]

e Collect all contaminated materials: This includes:

o

Unused or expired solid NSC636819.

[¢]

Solutions containing NSC636819 (e.g., in DMSO).

[¢]

Contaminated personal protective equipment (PPE) such as gloves and lab coats.[8]

[e]

Contaminated labware, including pipette tips, tubes, vials, and flasks.

o

Materials used for cleaning spills, such as absorbent pads.[8]

Labeling and Storage

o Label the container immediately: As soon as the first item of waste is placed in the container,
affix a "Hazardous Waste" label.[2]

o Complete the waste label: Clearly write the full chemical name, "NSC636819," and list all
other components in the container with their approximate percentages. Indicate that it is a
"Halogenated Organic Waste."[3] Your institution may also require a "Cytotoxic" or "Toxic"
hazard label.[8]

» Store the container safely: Keep the waste container closed at all times, except when adding
waste.[2] Store it in a designated satellite accumulation area within the laboratory, away from
incompatible materials and in secondary containment to prevent spills.[2][7]

Arranging for Disposal
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Contact your institution's Environmental Health and Safety (EHS) department: Do not
dispose of NSC636819 down the drain or in regular trash.[7] Your EHS department will
provide specific instructions for waste pickup and disposal according to your institution's
policies and local regulations.

Schedule a waste pickup: Once the container is nearly full (approximately three-quarters full)
or has been in storage for a set period as per institutional guidelines, arrange for a pickup by
the EHS office or a licensed hazardous waste contractor.[2]

Handling of Empty Containers

Triple rinse empty stock containers: The original container of NSC636819 must be triple-
rinsed with a suitable solvent (such as the one used to dissolve the compound, e.g., DMSO,
followed by another appropriate solvent like ethanol or acetone) before it can be disposed of
as non-hazardous waste.[9]

Collect the rinsate: The first rinse, and potentially subsequent rinses depending on local
regulations for highly toxic materials, must be collected and disposed of as hazardous
chemical waste.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of NSC636819.
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Caption: Disposal workflow for NSC636819 waste.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of NSC636819, minimizing risks to personnel and the environment. Always prioritize
safety and consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15589291?utm_src=pdf-body
https://www.benchchem.com/product/b15589291?utm_src=pdf-custom-synthesis
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://ehs.cornell.edu/book/export/html/1312
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15589291#nsc636819-proper-disposal-procedures
https://www.benchchem.com/product/b15589291#nsc636819-proper-disposal-procedures
https://www.benchchem.com/product/b15589291#nsc636819-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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